Cas no 1354926-34-3 (4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine)

• Product Name: 4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine
• CAS No: 1354926-34-3
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• MDL: MFCD21335803
• CID: 5217993
• Update Time: 2026-03-06

4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine

• MDL： MFCD21335803
• Inchi： 1S/C20H21N3O2/c1-12-5-7-15(13(2)9-12)17-11-18(23-20(21)22-17)16-8-6-14(24-3)10-19(16)25-4/h5-11H,1-4H3,(H2,21,22,23)
• InChI Key： QBERXNDMCHJQIP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(C)C=C2C)=CC(C2=CC=C(OC)C=C2OC)=N1

Additional information on 4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine

Introduction to 4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine (CAS No. 1354926-34-3)

4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1354926-34-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This pyrimidine derivative exhibits a unique structural configuration, featuring a central pyrimidine ring substituted with aromatic groups at the 2, 4, and 6 positions. The presence of both methoxy and methyl groups at the phenyl rings introduces a rich chemical diversity, making this compound a promising candidate for further exploration in drug discovery and development.

The compound’s molecular structure is characterized by a biphenyl-like framework, where the 2,4-dimethoxyphenyl group at the C-4 position and the 2,4-dimethylphenyl group at the C-6 position contribute to its distinct electronic and steric properties. Such structural features are often exploited in medicinal chemistry to modulate binding affinity and selectivity towards biological targets. The pyrimidine core itself is a well-known scaffold in medicinal chemistry, with numerous derivatives having demonstrated biological activity across various therapeutic areas.

In recent years, there has been growing interest in exploring novel pyrimidine-based compounds for their potential applications in oncology, inflammation modulation, and antimicrobial therapies. The specific substitution pattern of 4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine suggests that it may interact with enzymes or receptors involved in these pathways. For instance, pyrimidine derivatives have been investigated for their ability to inhibit kinases and other enzymes implicated in cancer progression. The methoxy and methyl groups may play a crucial role in optimizing interactions with these targets by influencing hydrogen bonding networks and hydrophobic pockets.

One of the most compelling aspects of this compound is its potential as a lead molecule for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the phenyl rings or the pyrimidine core, researchers can gain insights into how structural changes affect biological activity. This approach is particularly valuable in drug discovery pipelines where understanding the molecular basis of target interaction is essential for optimizing potency and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine for biological activity. Techniques such as molecular docking and virtual screening allow researchers to predict how a compound might bind to a target protein based on its three-dimensional structure. These computational methods can significantly reduce the time and cost associated with experimental testing, making it feasible to explore a broader range of compounds for therapeutic applications.

The pharmacokinetic properties of 4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine are also an important consideration in its development as a potential drug candidate. Factors such as solubility, stability, and metabolic clearance can influence whether a compound progresses to clinical trials. Preliminary studies may have been conducted to assess these properties using in vitro models or high-throughput screening assays. Understanding these parameters early in the development process can help guide optimization efforts toward improving bioavailability and reducing potential toxicity.

In addition to its pharmacological potential, this compound may find applications in chemical biology research as a tool compound for studying enzyme mechanisms or pathway regulation. Its unique structure allows it to be used as an inhibitor or modulator in biochemical assays, providing researchers with insights into cellular processes relevant to human health and disease.

The synthesis of 4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine presents an interesting challenge for organic chemists due to its complex substitution pattern. Multi-step synthetic routes would likely be employed to construct the pyrimidine core and introduce the aromatic substituents with high regioselectivity. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before, paving the way for rapid exploration of novel derivatives.

The future direction of research on CAS No. 1354926-34-3 may include exploring its interactions with specific biological targets through experimental validation of computational predictions. Collaborative efforts between computational chemists and experimental biologists could accelerate the discovery process by integrating computational insights with wet-lab testing.

Overall,4-(2,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic avenues while also serving as a model system for understanding structure-biology relationships.